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Compound of Interest

Compound Name: 2-Piperazineethanol

CAS No.: 25154-38-5

Cat. No.: B1197714

Get Quote

Abstract: 2-Piperazineethanol, also known as N-(2-hydroxyethyl)piperazine (HEPip), is a

versatile heterocyclic amine that serves as a highly effective ligand in coordination chemistry.

Its unique structural features—a six-membered piperazine ring providing two nitrogen donors

and a flexible hydroxyethyl arm with an oxygen donor—allow for diverse coordination modes.

This adaptability makes it a valuable building block for constructing metal complexes with

tailored properties for applications in catalysis, materials science, and as potential therapeutic

agents.[1][2][3] This guide provides an in-depth exploration of HEPip as a ligand, detailing its

coordination behavior, protocols for the synthesis and characterization of its metal complexes,

and an overview of its applications.

Ligand Profile: Physicochemical Properties and
Coordination Behavior
2-Piperazineethanol (HEPip) is a colorless liquid at room temperature, soluble in water and

various organic solvents.[4] Its structure is the key to its utility in coordination chemistry. The

piperazine ring contains two nitrogen atoms: one secondary amine (N1) and one tertiary amine

(N4) substituted with the hydroxyethyl group. This configuration allows HEPip to function as a

monodentate, bidentate, or even a bridging ligand.
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Property Value Source

CAS Number 103-76-4 [5][6]

Molecular Formula C₆H₁₄N₂O [5][6]

Molecular Weight 130.19 g/mol [5][6]

Boiling Point 242-246 °C [4]

Density 1.060 g/cm³ [4]

The coordination behavior is highly dependent on the metal ion, counter-anion, and reaction

conditions. The most common modes are:

N,N'-Bidentate Chelating: Both nitrogen atoms of the piperazine ring coordinate to a single

metal center, forming a stable chelate ring. This mode is common in the formation of discrete

molecular complexes.[7][8]

N,O-Bidentate Chelating: The tertiary nitrogen (N4) and the hydroxyl oxygen coordinate to

the metal center. This is particularly prevalent when the hydroxyl proton is removed, allowing

the oxygen to act as an anionic donor. This chelation can stabilize metal ions and influence

the geometry of the complex.[9]

Bridging Ligand: The two nitrogen atoms of the piperazine ring can bridge two different metal

centers, leading to the formation of polynuclear complexes or coordination polymers.
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Coordination Modes of 2-Piperazineethanol (HEPip)
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Caption: General workflow for synthesizing a Cu(II)-HEPip complex.

Essential Characterization Techniques
Confirming the successful synthesis and elucidating the structure of the new complex requires

a suite of analytical techniques.

FT-IR Spectroscopy: This is a primary tool for confirming coordination. The coordination of

HEPip to a metal ion is indicated by shifts in the vibrational frequencies of key functional

groups. A shift in the N-H stretching vibration (typically around 3300 cm⁻¹) and C-N

vibrations of the piperazine ring suggests coordination through the nitrogen atoms. [10]A

change in the broad O-H stretch (around 3400 cm⁻¹) can indicate coordination of the

hydroxyl group. The appearance of new, low-frequency bands (typically 400-600 cm⁻¹) can

be assigned to M-N and M-O vibrations, providing direct evidence of complexation. [10][11]

UV-Vis Spectroscopy: For transition metal complexes, such as those with Cu(II), UV-Vis

spectroscopy provides information about the electronic environment of the metal ion. The

position and intensity of d-d transition bands are sensitive to the coordination geometry (e.g.,

octahedral, tetrahedral, or square planar). [12][11]

Thermogravimetric Analysis (TGA): TGA is used to study the thermal stability of the

complexes and to determine the presence of coordinated or lattice solvent molecules. The

decomposition profile shows distinct mass loss steps corresponding to the removal of water

or other solvents, followed by the decomposition of the organic ligand at higher

temperatures, ultimately leaving a metal oxide residue. [10][13][14]
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Technique
Expected Observation for
[Cu₂(HEPip)Cl₄]

Interpretation

FT-IR

Shift in N-H and C-N
stretching frequencies.
New bands in the 400-500
cm⁻¹ range.

Confirms coordination of
piperazine nitrogen atoms
to the Cu(II) center.

UV-Vis
Broad absorption band in the

600-800 nm range.

Characteristic of d-d

transitions for Cu(II) in a

distorted octahedral or square

pyramidal geometry.

| TGA | No initial mass loss below 150°C. Major mass loss step between 200-400°C. |

Indicates an anhydrous complex. The major step corresponds to the thermal decomposition

of the HEPip ligand. [15]|

Applications of 2-Piperazineethanol Complexes
The structural versatility of HEPip-based metal complexes translates into a wide array of

potential applications. The piperazine scaffold is a well-established "privileged structure" in

medicinal chemistry, and its incorporation into metal complexes extends its utility. [1][2][3]

Biological Activity: Many piperazine derivatives and their metal complexes exhibit significant

biological properties, including antimicrobial, antifungal, anticancer, and antioxidant activities.

[1][2][16][17]The metal complex can show enhanced activity compared to the free ligand, a

phenomenon that can be explored for developing new metallodrugs. [16]* Catalysis:

Transition metal complexes are widely used as catalysts in organic synthesis. HEPip

complexes, particularly with copper, have been investigated for their catalytic performance in

reactions such as the hydroxylation of benzene. [12]The ligand structure helps to stabilize

the metal center and can be tuned to optimize catalytic efficiency.

Materials Science: The ability of HEPip to act as a bridging ligand makes it suitable for

constructing metal-organic frameworks (MOFs) and coordination polymers. [1][2][3]These

materials have potential applications in gas storage, separation, and sensing.
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Safety and Handling
2-Piperazineethanol is a corrosive substance that can cause skin irritation and serious eye

damage. [5]Always handle this chemical in a well-ventilated fume hood while wearing

appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves. Refer to the Safety Data Sheet (SDS) for complete handling and

disposal information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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